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Compound of Interest

Compound Name: Diphenamid

Cat. No.: B1670725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenamid (N,N-dimethyl-2,2-diphenylacetamide) is a selective, pre-emergent acetamide

herbicide historically used for the control of annual grasses and some broadleaf weeds in a

variety of agricultural and horticultural settings.[1] Understanding its environmental fate is

crucial for assessing its ecological impact and ensuring its safe use. This technical guide

provides a comprehensive overview of the current scientific knowledge regarding the

degradation, mobility, and persistence of Diphenamid in the environment. It includes

quantitative data, detailed experimental protocols, and visual representations of key processes

to support research and professional activities in environmental science and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of Diphenamid is presented in the table

below. These properties are fundamental to understanding its behavior and transport in the

environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670725?utm_src=pdf-interest
https://www.benchchem.com/product/b1670725?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-10/aqueous-photolysis-835-2240-may2012.docx
https://www.benchchem.com/product/b1670725?utm_src=pdf-body
https://www.benchchem.com/product/b1670725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₇NO [2]

Molecular Weight 239.31 g/mol [2]

Appearance Colorless to off-white crystals [2]

Melting Point 134.5 - 135.5 °C [2]

Water Solubility 260 mg/L at 27 °C

Vapor Pressure 3 x 10⁻⁸ mmHg

Log P (Octanol-Water Partition

Coefficient)
2.17

Environmental Fate Summary
Diphenamid is characterized by moderate persistence in soil, with its dissipation being

primarily driven by microbial degradation. It exhibits moderate mobility in soil, and its potential

to leach into groundwater is a consideration. In aquatic environments, biodegradation is also

the main route of degradation, as hydrolysis and photolysis in sunlight are not significant

processes. Due to its low vapor pressure, volatilization from soil or water surfaces is not a

major dissipation pathway.

Degradation
Biodegradation in Soil
The primary mechanism for Diphenamid degradation in soil is microbial metabolism. The rate

of biodegradation is influenced by soil type, organic matter content, moisture, and temperature.

Repeated applications of Diphenamid can lead to accelerated degradation, suggesting the

adaptation of soil microbial communities.

Half-Life in Soil:

The persistence of Diphenamid in soil, often expressed as its half-life (T₁/₂), can vary

significantly. In a study conducted on five different Chinese soils, the half-life in unsterilized soil

ranged from 187.3 to 247.5 days. In contrast, in sterilized soils, the half-life was significantly
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longer, ranging from 577.5 to 630.0 days, highlighting the critical role of microorganisms in its

breakdown.

Soil Type
Organic
Matter (%)

Clay (%)

Half-Life
(T₁/₂) in
Unsterilized
Soil (days)

Half-Life
(T₁/₂) in
Sterilized
Soil (days)

Reference

A 4.22 28.12 187.3 577.5

B 3.60 18.62 210.0 -

C 3.01 22.17 216.6 -

D 2.86 20.21 223.5 -

E 1.72 13.52 247.5 630.0

Photodegradation in Water
While photolysis by natural sunlight is not considered a major degradation pathway for

Diphenamid in water, studies using artificial UV light have shown that it can be degraded.

Homogeneous photolysis with UVC (254 nm) irradiation can lead to 100% degradation of the

parent compound, although mineralization to CO₂ is inefficient. Heterogeneous photocatalysis

using TiO₂/UVA (350 nm) shows a lower degradation of the parent compound but a higher

degree of mineralization.

Abiotic Degradation
Diphenamid is stable to hydrolysis under environmentally relevant pH conditions. It is,

however, susceptible to decomposition by strong acids and alkalis.

Mobility and Transport
Adsorption/Desorption in Soil
The movement of Diphenamid in soil is largely controlled by its adsorption to soil particles. The

primary factors influencing its adsorption are organic matter and clay content. The adsorption of

Diphenamid in various soils is well-described by the Freundlich equation.
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Soil Adsorption Coefficients:

Soil Type
Organic
Matter (%)

Clay (%)

Freundlich
Adsorption
Coefficient
(K_f) (µg¹⁻ⁿ
mLⁿ/g)

1/n Reference

A 4.22 28.12 0.55 0.906

B 3.60 18.62 0.47 0.885

C 3.01 22.17 0.36 0.933

D 2.86 20.21 0.23 1.064

E 1.72 13.52 0.14 1.086

Leaching Potential
Diphenamid is considered to be slightly to moderately mobile in soils. Its mobility is inversely

correlated with organic matter and clay content. The mobility factor (R_f), determined by soil

thin-layer chromatography, provides a measure of its leaching potential.

Soil Mobility Factor:
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Soil Type
Organic
Matter (%)

Clay (%)
Mobility
Factor (R_f)

Mobility
Class

Reference

A 4.22 28.12 0.10
Slightly

mobile

B 3.60 18.62 0.21
Slightly

mobile

C 3.01 22.17 0.36
Moderately

mobile

D 2.86 20.21 0.46
Moderately

mobile

E 1.72 13.52 0.56
Moderately

mobile

Key Degradation Pathways
The primary degradation pathway for Diphenamid in the environment is a stepwise

demethylation process mediated by microorganisms.
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Diphenamid
(N,N-dimethyl-2,2-diphenylacetamide)

N-methyl-2,2-diphenylacetamide
(M-1)

Microbial
Demethylation 2,2-diphenylacetamide

(M-2)

Microbial
Demethylation Further Degradation

Products (e.g., CO2)

Microbial
Metabolism

Preparation

Experiment

Analysis

Prepare Diphenamid stock solution
in 0.01 mol/L CaCl2

Add 25 mL of varying concentrations of
Diphenamid solution to each tube

Weigh 5g of air-dried, sieved soil
into centrifuge tubes

Shake for 24 hours at 25°C
to reach equilibrium

Centrifuge to separate soil
and supernatant

Filter supernatant

Analyze Diphenamid concentration
in supernatant by HPLC

Calculate amount of Diphenamid
adsorbed to soil

Plot Freundlich isotherm
(logQ vs logC)
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Experimental Setup

Sampling and Analysis

Data Analysis

Place 100g of soil in flasks

Adjust moisture content to 60% of WHC

Spike soil with Diphenamid solution

Incubate in the dark at 25°C

Collect soil samples at regular time intervals
(0, 7, 14, 30, 60, 90, 120 days)

Incubation Period

Extract Diphenamid from soil
(e.g., with acetonitrile)

Analyze Diphenamid concentration by HPLC

Plot Diphenamid concentration vs. time

Fit data to a first-order decay model

Calculate the half-life (T₁/₂)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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